[(Cyclopentadec-1-en-1-yl)oxy](trimethyl)silane

• CAS No.: 104281-50-7
• Molecular Formula: C18H36OSi
• Molecular Weight: 296.6 g/mol
• IUPAC Name: cyclopentadecen-1-yloxy(trimethyl)silane
• InChI: InChI=1S/C18H36OSi/c1-20(2,3)19-18-16-14-12-10-8-6-4-5-7-9-11-13-15-17-18/h16H,4-15,17H2,1-3H3
• InChI Key: GZAXKWWHRFYYGG-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC1=CCCCCCCCCCCCCC1

Description

(Cyclopentadec-1-en-1-yl)oxysilane is an organosilicon compound characterized by the presence of a cyclopentadecene ring attached to a trimethylsilyl group via an oxygen atom. This compound is part of a broader class of organosilicon compounds that are widely used in various chemical and industrial applications due to their unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Cyclopentadec-1-en-1-yl)oxysilane typically involves the reaction of cyclopentadecene with trimethylsilyl chloride in the presence of a base such as sodium hydride. The reaction proceeds via the formation of an intermediate alkoxide, which then reacts with trimethylsilyl chloride to form the desired product.

Industrial Production Methods

In an industrial setting, the production of (Cyclopentadec-1-en-1-yl)oxysilane can be scaled up by using continuous flow reactors. These reactors allow for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(Cyclopentadec-1-en-1-yl)oxysilane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanols or siloxanes.

Reduction: Reduction reactions can lead to the formation of silanes.

Substitution: The trimethylsilyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Substitution reactions typically require the presence of a strong nucleophile and a suitable solvent.

Major Products Formed

Oxidation: Silanols and siloxanes.

Reduction: Silanes.

Substitution: Various substituted silanes depending on the nucleophile used.

Scientific Research Applications

(Cyclopentadec-1-en-1-yl)oxysilane has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organosilicon compounds.

Biology: The compound is used in the modification of biomolecules to enhance their stability and functionality.

Industry: The compound is used in the production of silicone-based materials, which are widely used in coatings, adhesives, and sealants.

Mechanism of Action

The mechanism of action of (Cyclopentadec-1-en-1-yl)oxysilane involves the interaction of the trimethylsilyl group with various molecular targets. The trimethylsilyl group can stabilize reactive intermediates, thereby facilitating various chemical reactions. Additionally, the compound can interact with biological molecules, leading to changes in their structure and function.

Comparison with Similar Compounds

(Cyclopentadec-1-en-1-yl)oxysilane can be compared with other similar compounds such as:

(1-Cyclohepten-1-yloxy)(trimethyl)silane: This compound has a smaller ring size and different reactivity.

(1-Cyclodecen-1-yloxy)(trimethyl)silane: This compound has a different ring size and may exhibit different chemical properties.

Trimethylsilyl cyclopentadiene: This compound has a different ring structure and is used in different applications.

The uniqueness of (Cyclopentadec-1-en-1-yl)oxysilane lies in its larger ring size, which can influence its reactivity and interactions with other molecules.